Cas no 2243513-79-1 (2-[4-(3,4-dimethylphenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3-thiazol-5-yl]acetic acid)

• Product Name: 2-[4-(3,4-dimethylphenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3-thiazol-5-yl]acetic acid
• CAS No: 2243513-79-1
• MF: C₂₈H₂₄N₂O₄S
• MW: 484.566165924072
• CID: 6173270
• PubChem ID: 165719458
• Update Time: 2025-05-21

2-[4-(3,4-dimethylphenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3-thiazol-5-yl]acetic acid Chemical and Physical Properties

Names and Identifiers

• 2243513-79-1
• EN300-650063
• 2-[4-(3,4-dimethylphenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3-thiazol-5-yl]acetic acid

• Inchi： 1S/C28H24N2O4S/c1-16-11-12-18(13-17(16)2)26-24(14-25(31)32)35-27(29-26)30-28(33)34-15-23-21-9-5-3-7-19(21)20-8-4-6-10-22(20)23/h3-13,23H,14-15H2,1-2H3,(H,31,32)(H,29,30,33)
• InChI Key： VDGLPIJGXKBJGI-UHFFFAOYSA-N
• SMILES： S1C(=NC(=C1CC(=O)O)C1=CC=C(C)C(C)=C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 484.14567842g/mol
• Monoisotopic Mass: 484.14567842g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 743
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 117Ų

Additional information on 2-[4-(3,4-dimethylphenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3-thiazol-5-yl]acetic acid

Introduction to 2-[4-(3,4-dimethylphenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3-thiazol-5-yl]acetic Acid (CAS No. 2243513-79-1)

2-[4-(3,4-dimethylphenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3-thiazol-5-yl]acetic acid, identified by its Chemical Abstracts Service (CAS) number 2243513-79-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This molecule, characterized by its intricate structural framework, combines elements of aromatic heterocycles with functional groups that suggest potential biological activity. The presence of a thiazole core, flanked by a dimethylphenyl group and an amino acid-derived moiety, positions this compound as a candidate for further exploration in drug discovery and therapeutic development.

The structural composition of this compound is notable for its complexity and the strategic placement of various functional groups. The thiazole ring is a well-known pharmacophore in medicinal chemistry, often found in bioactive molecules due to its ability to interact with biological targets. The dimethylphenyl substituent enhances the lipophilicity of the molecule, which can be crucial for membrane permeability and bioavailability. Additionally, the (9H-fluoren-9-yl)methoxy]carbonyl group introduces a bulky electron-withdrawing moiety, which may influence the compound's reactivity and binding properties. The terminal acetic acid moiety further contributes to the molecule's solubility and potential interactions with biological systems.

In recent years, there has been growing interest in thiazole derivatives as potential therapeutic agents. Thiazole-based compounds have been explored for their antimicrobial, anti-inflammatory, anticancer, and antiviral properties. The specific arrangement of functional groups in 2-[4-(3,4-dimethylphenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3-thiazol-5-yl]acetic acid suggests that it may exhibit similar biological activities. For instance, the combination of the thiazole ring and the amino acid-derived side chain could facilitate interactions with enzymes or receptors involved in disease pathways.

One of the most compelling aspects of this compound is its potential as a lead structure for drug development. The presence of multiple functional groups provides numerous opportunities for chemical modification and optimization. Researchers can explore variations in the dimethylphenyl group or the (9H-fluoren-9-yl)methoxy]carbonyl moiety to fine-tune the molecule's pharmacokinetic and pharmacodynamic properties. Such modifications are essential for improving drug efficacy while minimizing side effects.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. By leveraging molecular modeling techniques, researchers can predict how this compound might interact with biological targets such as enzymes or receptors. These predictions are crucial for guiding experimental efforts and prioritizing compounds for further investigation. The structural features of 2-[4-(3,4-dimethylphenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3-thiazol-5-yl]acetic acid, particularly its thiazole core and bulky substituents, make it an intriguing candidate for such studies.

The synthesis of this compound presents both challenges and opportunities for synthetic chemists. The multi-step synthesis involves introducing various functional groups while maintaining regioselectivity and stereochemical integrity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions or enzymatic transformations, could be employed to construct the complex framework efficiently. The successful synthesis of this molecule would not only provide a valuable tool for research but also demonstrate the capabilities of modern synthetic chemistry.

In conclusion,2-[4-(3,4-dimethylphenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3-thiazol-5-yl]acetic acid (CAS No. 2243513-79-1) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive structure for drug discovery efforts. As research in medicinal chemistry continues to evolve，this compound will likely play a significant role in the development of new therapeutic agents.